Cas no 1506223-81-9 (2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol)

2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol structure
1506223-81-9 structure
Product Name:2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol
CAS No:1506223-81-9
MF:C9H11ClOS
MW:202.701040506363
CID:5705939
PubChem ID:80278385
Update Time:2023-10-17

2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • AKOS018840780
    • EN300-1635203
    • 1506223-81-9
    • 2-(5-chlorothiophen-2-yl)cyclopentan-1-ol
    • Cyclopentanol, 2-(5-chloro-2-thienyl)-
    • 2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol
    • Inchi: 1S/C9H11ClOS/c10-9-5-4-8(12-9)6-2-1-3-7(6)11/h4-7,11H,1-3H2
    • InChI Key: SIBWSEFDCAHGEO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2CCCC2O)S1

Computed Properties

  • Exact Mass: 202.0219138g/mol
  • Monoisotopic Mass: 202.0219138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.339±0.06 g/cm3(Predicted)
  • Boiling Point: 307.2±42.0 °C(Predicted)
  • pka: 14.77±0.40(Predicted)

2-(5-Chlorothiophen-2-yl)cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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